NBD peptide

• Molecular Formula: C62H88N14O20
• Molecular Weight: 1349.4 g/mol
• InChI: InChI=1S/C62H88N14O20/c1-28(2)20-41(70-52(85)30(5)67-60(93)50(64)31(6)78)55(88)74-45(24-49(83)84)58(91)72-44(23-34-26-66-38-15-11-9-13-36(34)38)57(90)75-46(27-77)59(92)73-43(22-33-25-65-37-14-10-8-12-35(33)37)56(89)71-42(21-29(3)4)54(87)68-39(16-18-47(63)80)53(86)76-51(32(7)79)61(94)69-40(62(95)96)17-19-48(81)82/h8-15,25-26,28-32,39-46,50-51,65-66,77-79H,16-24,27,64H2,1-7H3,(H2,63,80)(H,67,93)(H,68,87)(H,69,94)(H,70,85)(H,71,89)(H,72,91)(H,73,92)(H,74,88)(H,75,90)(H,76,86)(H,81,82)(H,83,84)(H,95,96)/t30-,31+,32+,39-,40-,41-,42-,43-,44-,45-,46-,50-,51-/m0/s1
• InChIKey: RREZGTBBUSTDHZ-ADGVOERQSA-N

NBD Peptide: Selective NF-κB Pathway Inhibitor

NBD peptide (CAS 371915‑62‑7, sequence TALDWSWLQTE, MW 1349.44) is an 11‑amino‑acid synthetic peptide derived from the C‑terminus of IKKβ that functions as a highly selective inhibitor of the canonical NF‑κB signaling pathway. It acts by disrupting the interaction between NEMO (IKKγ) and IKKα/IKKβ, thereby blocking IKK complex assembly and preventing IκBα phosphorylation [REFS‑1], [REFS‑2]. Unlike broad‑spectrum NF‑κB inhibitors, NBD peptide spares basal NF‑κB activity and non‑canonical (alternative) NF‑κB signaling, making it a foundational tool for dissecting inflammation‑induced transcriptional responses [REFS‑3].

Selective inhibitor of canonical NF-κB signaling pathway

Disrupts NEMO–IKKα/IKKβ interaction, blocking IκBα phosphorylation

Spares basal NF-κB activity and non-canonical (alternative) NF-κB signaling

Foundational tool for inflammation-induced transcriptional response studies

• [1] May MJ, D'Acquisto F, Madge LA, Glöckner J, Pober JS, Ghosh S. Selective inhibition of NF‑κB activation by a peptide that blocks the interaction of NEMO with the IκB kinase complex. Science. 2000;289(5484):1550‑1554. doi:10.1126/science.289.5484.1550 View Source
• [2] Ghosh S, May MJ, Kopp EB. Use of cell permeable NBD peptides for suppression of inflammation. Ann Rheum Dis. 2006;65(Suppl 3):iii75‑iii82. doi:10.1136/ard.2006.058438 View Source
• [3] Baima ET, Guzova JA, Mathialagan S, et al. Novel insights into the cellular mechanisms of the anti‑inflammatory effects of NF‑κB essential modulator binding domain peptides. J Biol Chem. 2010;285(18):13498‑13506. doi:10.1074/jbc.M109.084673 View Source

NBD Peptide vs. Broad-Spectrum NF-κB Inhibitors

Small‑molecule IKKβ kinase inhibitors (e.g., ML120B) and global NF‑κB inhibitors (e.g., BAY 11‑7082, dexamethasone) suppress both canonical and non‑canonical NF‑κB pathways and impair basal NF‑κB activity essential for normal immune function [REFS‑1]. Chronic administration of an IKKβ kinase inhibitor caused near‑complete B‑cell loss, whereas daily NBD peptide administration for up to six weeks produced no apparent toxicity [REFS‑1]. NBD peptide instead targets the NEMO–IKK protein–protein interaction, selectively ablating inflammation‑induced canonical NF‑κB signaling without affecting basal NF‑κB activity or the alternative NF‑κB pathway [REFS‑2]. This mechanism‑based selectivity explains why data generated with broad‑spectrum inhibitors cannot be extrapolated to NBD peptide applications and underscores the necessity of using NBD peptide for experiments requiring pathway‑specific NF‑κB modulation.

NBD Peptide (Target)

Pathway selectivity

Inhibits only inflammation-induced canonical NF-κB; spares basal and alternative NF-κB pathways.

Chronic exposure reported

Daily dosing up to six weeks in murine models showed no apparent toxicity or B-cell loss.

Broad-Spectrum Inhibitors (Substitute)

Indiscriminate NF-κB suppression

Suppress both canonical and non-canonical pathways, impairing basal immune function.

Hematopoietic toxicity

IKKβ kinase inhibitor (ML120B) caused near-complete B-cell loss; may confound immunological endpoints.

• [1] Ghosh S, May MJ, Kopp EB. Use of cell permeable NBD peptides for suppression of inflammation. Ann Rheum Dis. 2006;65(Suppl 3):iii75‑iii82. doi:10.1136/ard.2006.058438 View Source
• [2] Baima ET, Guzova JA, Mathialagan S, et al. Novel insights into the cellular mechanisms of the anti‑inflammatory effects of NF‑κB essential modulator binding domain peptides. J Biol Chem. 2010;285(18):13498‑13506. doi:10.1074/jbc.M109.084673 View Source

NBD Peptide: Comparator Evidence Guide

Superiority Over Dexamethasone in Acute Lung Injury Model

In a randomized, controlled, prospective animal study, IKK‑NBD peptide (admixed to surfactant) was compared head‑to‑head against dexamethasone in a newborn piglet airway inflammation model. After 24 h of mechanical ventilation, IKK‑NBD peptide significantly outperformed dexamethasone across four clinically relevant endpoints (all p < 0.05) [REFS‑1].

Acute lung injury model

Head-to-head

PaO₂/FiO₂: 230 vs 188 mmHg; ventilation efficiency: 0.18 vs 0.14; lung water: 24 vs 29 ml/kg; PMNL: 112 vs 208 cells/μl; IL-8: 351 vs 488 pg/ml (NBD vs dexamethasone)

Reported improved lung function and reduced inflammation vs. dexamethasone in piglet ARDS model

Newborn piglet, n=8, surfactant-admixed, 24h ventilation

Evidence Dimension	Lung function and inflammation improvement at 24 h post‑intervention
Target Compound Data	PaO₂/FiO₂: 230 ± 9 mmHg; ventilation efficiency index: 0.18 ± 0.01; extravascular lung water: 24 ± 1 ml kg⁻¹; PMNL in BAL fluid: 112 ± 21 cells μl⁻¹; IL‑8 in BAL fluid: 351 ± 117 pg ml⁻¹
Comparator Or Baseline	Dexamethasone (S+Dexa): PaO₂/FiO₂: 188 ± 14 mmHg; ventilation efficiency index: 0.14 ± 0.01; extravascular lung water: 29 ± 2 ml kg⁻¹; PMNL in BAL fluid: 208 ± 34 cells μl⁻¹
Quantified Difference	PaO₂/FiO₂ improved by 22% (230 vs. 188 mmHg); ventilation efficiency improved by 29% (0.18 vs. 0.14); lung water reduced by 17% (24 vs. 29 ml kg⁻¹); PMNL infiltration reduced by 46% (112 vs. 208 cells μl⁻¹)
Conditions	Newborn piglet airway lavage model (ARDS surrogate); n = 8 per group; surfactant‑admixed administration; 24 h mechanical ventilation

Why This Matters

Demonstrates that NBD peptide achieves superior functional outcomes over dexamethasone—the clinical standard of care—in a translationally relevant large‑animal acute lung injury model, making it the preferred tool for preclinical respiratory inflammation studies where steroid‑sparing effects are critical.

• [1] von Bismarck P, Klemm K, García Wistädt CF, Winoto‑Morbach S, Schütze S, Krause MF. Selective NF‑κB inhibition, but not dexamethasone, decreases acute lung injury in a newborn piglet airway inflammation model. J Appl Physiol. 2009;107(3):880‑887. doi:10.1152/japplphysiol.00145.2009 View Source

Sequence-Specific NF-κB Inhibition: WT vs. Mutant

In a luciferase reporter assay measuring IL‑1β‑stimulated canonical NF‑κB activity, wild‑type NBD peptide (NBDWT) displayed dose‑dependent inhibition with approximately 50% inhibition at 100 μM. In contrast, the double‑mutant NBD peptide (W739A/W741A; NBDMut) showed no inhibitory activity at the same concentration, confirming that NF‑κB inhibition is sequence‑specific and depends on intact tryptophan hot‑spot residues [REFS‑1].

Sequence specificity

Head-to-head

WT NBD: ~50% NF-κB inhibition at 100 μM; mutant NBD (W739A/W741A): 0% inhibition

Confirms sequence-dependent activity; mutant peptide serves as essential negative control

HEK293T cells, IL-1β, luciferase reporter assay

Evidence Dimension	NF‑κB transcriptional activity inhibition in cellular reporter assay
Target Compound Data	Wild‑type NBD peptide: ~50% inhibition of NF‑κB‑driven luciferase reporter at 100 μM
Comparator Or Baseline	Mutant NBD peptide (W739A/W741A): no inhibition at 100 μM
Quantified Difference	Wild‑type NBD: ~50% inhibition vs. mutant NBD: 0% inhibition at equimolar concentration
Conditions	HEK293T cells; IL‑1β stimulation (13‑fold reporter induction); luciferase reporter assay; 100 μM peptide concentration

Why This Matters

Validates that the biological activity of NBD peptide is sequence‑dependent and not due to non‑specific peptide effects, making the mutant NBD peptide an essential negative control for any experiment and justifying procurement of both wild‑type and mutant peptides for rigorous experimental design.

• [1] Bruno PA, Rotolo JA, Li Z, et al. A synthetic loop replacement peptide that blocks canonical NF‑κB signaling. Angew Chem Int Ed Engl. 2016;55(48):14997‑15001. doi:10.1002/anie.201607990 View Source

Chronic Safety vs. Small-Molecule IKKβ Inhibitors

A comparative safety analysis reported that daily administration of NBD peptide for up to six weeks in mice suppressed multiple types of inflammation without any apparent toxicity or impact on B‑cell populations. In marked contrast, a selective small‑molecule IKKβ kinase inhibitor (ML120B) caused near‑complete loss of B cells upon multiple dosing and a marked reduction in bone marrow B‑cell colony‑forming units even after a single treatment, raising serious therapeutic viability concerns [REFS‑1].

Chronic exposure context

Reported

NBD peptide: no apparent toxicity or B-cell loss after 6-week daily dosing; ML120B (IKKβ inhibitor): near-complete B-cell loss after multiple doses

Supports long-term pathway inhibition studies; reported preservation of B-cell populations

Mouse models, daily i.p., 6-week study

Evidence Dimension	Chronic toxicity and B‑cell homeostasis preservation
Target Compound Data	NBD peptide (Antennapedia‑conjugated): no apparent toxicity on animals or B cells after daily administration up to six weeks
Comparator Or Baseline	Small‑molecule IKKβ inhibitor ML120B: near‑complete B‑cell loss after multiple dosing; reduced bone marrow B‑cell colony‑forming units after single dose
Quantified Difference	Qualitative but stark: NBD peptide preserved B‑cell populations vs. ML120B causing near‑total B‑cell ablation, reflecting NBD's sparing of basal NF‑κB activity
Conditions	Mouse models; daily intraperitoneal administration; 6‑week treatment duration; B‑cell population assessed in bone marrow and periphery

Why This Matters

Establishes NBD peptide as the safer tool for chronic in vivo NF‑κB inhibition studies, where small‑molecule IKKβ inhibitors produce unacceptable hematopoietic toxicity that would confound immunological endpoints and limit translational relevance.

• [1] Ghosh S, May MJ, Kopp EB. Use of cell permeable NBD peptides for suppression of inflammation. Ann Rheum Dis. 2006;65(Suppl 3):iii75‑iii82. doi:10.1136/ard.2006.058438 View Source

Cell-Penetrating Peptide Comparison: TAT vs. Antennapedia vs. 8K

A systematic comparison of seven different protein transduction domain (PTD)–NBD peptide conjugates demonstrated that Antennapedia (Antp)‑NBD and TAT‑NBD were most effective for NF‑κB inhibition in both HeLa and 293 cells [REFS‑1]. However, at higher concentrations (100 μM), Antp‑NBD and FGF‑NBD caused significant cellular toxicity, whereas TAT‑NBD showed sustained efficacy without associated toxicity. In vivo, 8K (octalysine)‑NBD and 6R (six‑arginine)‑NBD were most effective in blocking inflammation in a KLH‑induced delayed‑type hypersensitivity murine model [REFS‑1].

Cell-penetrating peptide fit

Head-to-head

In vitro: TAT-NBD (balanced efficacy/toxicity) outperforms Antp-NBD (toxic at 100 μM). In vivo local delivery: 8K-NBD most effective.

Guides procurement: TAT-NBD for in vitro, 8K-NBD for in vivo local delivery

HeLa/293 cells; KLH-DTH mouse model

Evidence Dimension	NF‑κB inhibition efficacy and cellular toxicity across PTD‑NBD conjugates
Target Compound Data	TAT‑NBD: effective NF‑κB inhibition in HeLa and 293 cells; no significant toxicity at 100 μM. 8K‑NBD: most effective in vivo in DTH murine model
Comparator Or Baseline	Antp‑NBD: significant cellular toxicity at 100 μM; FGF‑NBD: significant cellular toxicity at 100 μM; other PTD‑NBD conjugates: lower NF‑κB inhibition efficacy
Quantified Difference	Toxicity threshold at 100 μM for Antp‑NBD and FGF‑NBD vs. tolerated at 100 μM for TAT‑NBD (quantitative viability data not reported in abstract; qualitative assessment of 'significant cellular toxicity')
Conditions	HeLa and 293 cells (in vitro); KLH‑induced DTH murine model (in vivo, footpad delivery); peptide concentration range up to 100 μM

Why This Matters

Informs procurement decisions for users requiring cell‑permeable NBD peptide: TAT‑NBD is the recommended in vitro formulation balancing efficacy and low toxicity, while 8K‑NBD is optimal for in vivo local delivery applications, directly impacting experimental success and data reproducibility.

• [1] Khaja K, Robbins PD. Comparison of functional protein transduction domains using the NEMO binding domain peptide. Pharmaceuticals (Basel). 2010;3(1):110‑124. doi:10.3390/ph3010110 View Source

Induced vs. Basal NF-κB Pathway Selectivity

Baima et al. demonstrated that NBD peptides inhibit inflammation‑induced (TNF‑α‑stimulated) but not basal cytokine production in cellular assays [REFS‑1]. Mechanistically, NBD peptides interfere with NEMO–IKK‑2 interactions, inhibiting IKK‑2 phosphorylation without affecting upstream signaling intermediates such as TAK1 or the JNK/p38‑MAPK pathways [REFS‑1]. This contrasts with broad‑spectrum IKK inhibitors that suppress both basal and inducible NF‑κB activity indiscriminately [REFS‑2].

Pathway selectivity

Class-level

Inhibits TNF-α-induced NF-κB; spares basal NF-κB activity and JNK/p38-MAPK signaling

Enables dissection of signal-dependent vs homeostatic NF-κB functions

Cellular assays; TRAF6-mediated IKK activation

Evidence Dimension	Discrimination between inflammation‑induced and basal NF‑κB transcriptional activity
Target Compound Data	NBD peptide: inhibits TNF‑α‑induced cytokine production; spares basal cytokine production; does not affect JNK/p38‑MAPK signaling
Comparator Or Baseline	Broad‑spectrum IKKβ kinase inhibitors (e.g., ML120B): inhibit both induced and basal NF‑κB activity; suppress alternative NF‑κB pathway; may affect JNK/p38‑MAPK pathways
Quantified Difference	NBD peptide produces qualitatively dichotomous outcomes (complete inhibition of induced NF‑κB vs. no effect on basal NF‑κB), while IKKβ kinase inhibitors suppress both equally; precise fold‑selectivity ratio not reported in a single standardized assay
Conditions	TNF‑α‑stimulated cellular system; cell‑free TRAF6‑mediated IKK activation assay; upstream kinase signaling analysis

Why This Matters

Confirms that NBD peptide uniquely enables dissection of signal‑dependent vs. homeostatic NF‑κB functions, a critical capability for target validation studies in inflammatory disease and oncology that is lost with pan‑IKK or global NF‑κB inhibitors.

• [1] Baima ET, Guzova JA, Mathialagan S, et al. Novel insights into the cellular mechanisms of the anti‑inflammatory effects of NF‑κB essential modulator binding domain peptides. J Biol Chem. 2010;285(18):13498‑13506. doi:10.1074/jbc.M109.084673 View Source
• [2] Ghosh S, May MJ, Kopp EB. Use of cell permeable NBD peptides for suppression of inflammation. Ann Rheum Dis. 2006;65(Suppl 3):iii75‑iii82. doi:10.1136/ard.2006.058438 View Source

NBD Peptide: Research and Preclinical Applications

Acute Lung Injury / ARDS Therapeutic Research

NBD peptide is the compound of choice for studies evaluating NF‑κB‑targeted interventions in neonatal or adult acute respiratory distress syndrome (ARDS). The head‑to‑head superiority over dexamethasone in improving gas exchange (PaO₂/FiO₂ 230 vs. 188 mmHg), ventilation efficiency, and reducing pulmonary edema and neutrophil infiltration in a large‑animal piglet model provides direct translational evidence [REFS‑1]. This scenario is ideal for research groups developing surfactant‑fortified or topical pulmonary anti‑inflammatory strategies.

Canonical vs. Non-Canonical NF-κB Pathway Dissection

For mechanistic studies requiring selective inhibition of the canonical NF‑κB pathway without impacting non‑canonical (alternative) NF‑κB signaling, NBD peptide is the only well‑validated peptide‑based tool available. Its ability to block inflammation‑induced NF‑κB while sparing basal NF‑κB activity [REFS‑2] enables clean loss‑of‑function experiments that distinguish the roles of the two NF‑κB branches in cell survival, proliferation, and immune regulation—a distinction impossible with broad‑spectrum IKK inhibitors [REFS‑3].

Chronic Inflammation and Long-Term Inhibition Studies

NBD peptide is uniquely suited for chronic in vivo NF‑κB inhibition protocols lasting up to six weeks, as demonstrated by its lack of apparent toxicity or B‑cell depletion in long‑term murine studies [REFS‑3]. This safety profile, resulting from the preservation of basal NF‑κB activity, makes NBD peptide the preferred tool for chronic colitis, inflammatory arthritis, and cancer cachexia models where sustained pathway suppression is required without compromising host immune function.

Osteoimmunology and Inflammatory Bone Loss

Wild‑type (but not mutant) NBD peptide has been validated to block cytokine‑induced NF‑κB activation, inhibit osteoclastogenesis in vitro, and prevent focal bone erosion in murine inflammatory arthritis models [REFS‑4]. Researchers investigating the NF‑κB–RANKL axis in bone resorption should procure wild‑type NBD peptide together with the corresponding mutant NBD peptide as an essential negative control, ensuring that any observed effects on osteoclast differentiation and bone erosion are attributable to specific NEMO–IKK disruption.

Application

Selection Property

Validation Focus

Acute lung injury / ARDS model studies

Canonical NF-κB selective inhibition; pathway-specific modulation

Gas exchange and inflammation endpoints in large-animal ARDS models

Canonical vs. non-canonical NF-κB pathway dissection

Selective blockade of canonical pathway; spares alternative NF-κB

Basal NF-κB activity preservation and transcriptional profiling

Chronic inflammation model studies

Sustained pathway inhibition with reported B-cell homeostasis preservation

Long-term dosing endpoints in murine colitis, arthritis, and cachexia models

Inflammatory bone loss model studies

NEMO–IKK disruption; wild-type vs. mutant negative control required

Osteoclast differentiation and focal bone erosion endpoints in arthritis models

• [1] von Bismarck P, Klemm K, García Wistädt CF, Winoto‑Morbach S, Schütze S, Krause MF. Selective NF‑κB inhibition, but not dexamethasone, decreases acute lung injury in a newborn piglet airway inflammation model. J Appl Physiol. 2009;107(3):880‑887. doi:10.1152/japplphysiol.00145.2009 View Source
• [2] Baima ET, Guzova JA, Mathialagan S, et al. Novel insights into the cellular mechanisms of the anti‑inflammatory effects of NF‑κB essential modulator binding domain peptides. J Biol Chem. 2010;285(18):13498‑13506. doi:10.1074/jbc.M109.084673 View Source
• [3] Ghosh S, May MJ, Kopp EB. Use of cell permeable NBD peptides for suppression of inflammation. Ann Rheum Dis. 2006;65(Suppl 3):iii75‑iii82. doi:10.1136/ard.2006.058438 View Source
• [4] Dai S, Hirayama T, Abbas S, Abu‑Amer Y. The IκB kinase (IKK) inhibitor, NEMO‑binding domain peptide, blocks osteoclastogenesis and bone erosion in inflammatory arthritis. J Biol Chem. 2004;279(36):37219‑37222. doi:10.1074/jbc.C400293200 View Source